Cas no 196520-82-8 (Aziridine,2-(1-methylethyl)-1-(methylsulfonyl)-, (2S)-)

Aziridine,2-(1-methylethyl)-1-(methylsulfonyl)-, (2S)- Properties

Names and Identifiers

• Aziridine,2-(1-methylethyl)-1-(methylsulfonyl)-, (2S)-
• (2S)-1-methylsulfonyl-2-propan-2-ylaziridine
• Aziridine, 2-(1-methylethyl)-1-(methylsulfonyl)-, (2S)- (9CI)
• 196520-82-8
• (2S)-1-(Methanesulfonyl)-2-(propan-2-yl)aziridine
• DTXSID40667459
• (S)-2-Isopropyl-1-(methylsulfonyl)aziridine
• SCHEMBL25908208
• +Expand

• InChIKey： OOLUMFFNUXZWQO-ULUSZKPHSA-N
• Inchi： InChI=1S/C6H13NO2S/c1-5(2)6-4-7(6)10(3,8)9/h5-6H,4H2,1-3H3/t6-,7?/m1/s1
• SMILES： CC([C@H]1CN1S(=O)(C)=O)C

Computed Properties

• Exact Mass: 163.06679
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.06669983g/mol
• Heavy Atom Count: 10
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 37.15